Cas no 2171849-03-7 (ethyl 4-amino-1H-pyrazolo3,4-dpyrimidine-1-carboxylate)

• Product Name: ethyl 4-amino-1H-pyrazolo3,4-dpyrimidine-1-carboxylate
• CAS No: 2171849-03-7
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 6360935
• PubChem ID: 165591198
• Update Time: 2025-05-24

ethyl 4-amino-1H-pyrazolo3,4-dpyrimidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-1H-pyrazolo3,4-dpyrimidine-1-carboxylate
• ethyl 4-amino-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate
• 2171849-03-7
• EN300-1644898

• Inchi： 1S/C8H9N5O2/c1-2-15-8(14)13-7-5(3-12-13)6(9)10-4-11-7/h3-4H,2H2,1H3,(H2,9,10,11)
• InChI Key： VWRYIWKPZKSIJO-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C2C(=C(N)N=CN=2)C=N1)=O

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.9Ų

Additional information on ethyl 4-amino-1H-pyrazolo3,4-dpyrimidine-1-carboxylate

Recent Advances in the Study of Ethyl 4-amino-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate (CAS: 2171849-03-7)

Ethyl 4-amino-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate (CAS: 2171849-03-7) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein kinases and other enzymes involved in signal transduction pathways. Recent studies have explored its utility in the design of novel therapeutics for cancer, inflammatory diseases, and infectious diseases.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of selective kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have successfully utilized ethyl 4-amino-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate to develop inhibitors that exhibit high specificity for target kinases, thereby minimizing off-target effects. For instance, a 2023 study demonstrated its incorporation into a series of compounds that selectively inhibit JAK2, a kinase associated with myeloproliferative disorders.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential in antimicrobial drug development. A recent study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of derivatives with potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to interfere with bacterial DNA replication and cell wall synthesis, making it a promising candidate for further optimization.

Another area of interest is the compound's role in the development of anti-inflammatory agents. Pyrazolopyrimidine derivatives, including ethyl 4-amino-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate, have shown promise in modulating inflammatory pathways by targeting key enzymes such as phosphodiesterases (PDEs). A 2022 study reported the synthesis of PDE4 inhibitors using this compound as a scaffold, resulting in molecules with improved potency and reduced side effects compared to existing therapies.

Despite these promising developments, challenges remain in the optimization of ethyl 4-amino-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in drug discovery.

In conclusion, ethyl 4-amino-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate (CAS: 2171849-03-7) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Recent studies have underscored its potential in kinase inhibition, antimicrobial activity, and anti-inflammatory applications, paving the way for future research and clinical translation. As the field advances, continued exploration of this compound's derivatives and their mechanisms of action will be essential for realizing its full therapeutic potential.